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Compound of Interest

Compound Name:
N-Acetyl-N-(2-

methylpropyl)acetamide

Cat. No.: B154605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the molecular properties of N-Acetyl-
N-(2-methylpropyl)acetamide, with a primary focus on its molecular weight.

Molecular Identity
N-Acetyl-N-(2-methylpropyl)acetamide is a chemical compound with the molecular formula

C₈H₁₅NO₂.[1] Its structure consists of an N-acetyl group and an N-(2-methylpropyl)acetamide

group.

Molecular Weight
The molecular weight of N-Acetyl-N-(2-methylpropyl)acetamide is 157.21 g/mol .[1] This

value is a fundamental parameter in various experimental and theoretical applications within

chemistry and drug development, including stoichiometry, solution preparation, and molecular

modeling.

Data Summary
The key quantitative data for N-Acetyl-N-(2-methylpropyl)acetamide is summarized in the

table below for easy reference.
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Parameter Value Reference

Molecular Formula C₈H₁₅NO₂ [1]

Molecular Weight 157.21 g/mol [1]

Experimental Protocols (Theoretical Calculation)
The molecular weight was determined based on its molecular formula. The calculation involves

summing the atomic weights of all atoms present in the molecule.

Methodology:

Identify the molecular formula: The molecular formula for N-Acetyl-N-(2-
methylpropyl)acetamide is C₈H₁₅NO₂.[1]

Determine the count of each element:

Carbon (C): 8 atoms

Hydrogen (H): 15 atoms

Nitrogen (N): 1 atom

Oxygen (O): 2 atoms

Obtain the atomic weight of each element:

C: ~12.01 g/mol

H: ~1.008 g/mol

N: ~14.01 g/mol

O: ~16.00 g/mol

Calculate the total molecular weight:

(8 * 12.01) + (15 * 1.008) + (1 * 14.01) + (2 * 16.00) = 157.21 g/mol
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Visualization
The following diagram illustrates the relationship between the compound's name, its molecular

formula, and its resulting molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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